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Compound of Interest

Compound Name: Tert-butyl 4-ethynylbenzoate

Cat. No.: B053489

For Immediate Release

This technical data sheet provides a concise summary of the molecular properties of tert-butyl
4-ethynylbenzoate, a compound of interest for researchers and professionals in the fields of
organic synthesis and drug development. The primary focus of this document is to establish the
accurate molecular weight and chemical formula of this compound.

Core Molecular Data

The fundamental molecular characteristics of tert-butyl 4-ethynylbenzoate have been
determined and are presented below. These values are critical for stoichiometric calculations in
experimental research and for the characterization of the compound.

Multiple chemical suppliers confirm that the molecular formula for tert-butyl 4-
ethynylbenzoate is C13H1402.[1][2][3][4] Based on this formula, the calculated molecular
weight is approximately 202.25 g/mol .[2][3]

Property Value Source
Chemical Formula C13H1402 [1112]131[4]
Molecular Weight 202.25 g/mol [2][3]
CAS Number 111291-97-5 [11[21[3][5]
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Logical Derivation of Chemical Formula

The chemical structure of tert-butyl 4-ethynylbenzoate can be deduced from its IUPAC name,
which allows for a systematic determination of its chemical formula. The process is as follows:

Structural Components

Benzene Ring
» (Disubstituted)
C6H4

benzoate

Ethynyl Group
4-ethynyl (-C=CH)
C2H Total Atoms

A C: 6+2+1+4 =13 Final Formula
A H: 4+1+9=14 C13H1402
0:2

Summation
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Figure 1. Logical workflow for deriving the chemical formula of tert-butyl 4-ethynylbenzoate
from its name.

Note: The advanced requirements for experimental protocols and signaling pathways outlined
in the original request are not applicable to the specific topic of determining the molecular
weight of a single chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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